inhibitors

  • Capsiconiate
    • Cat. No.:
    • B1662994
    • CAS No.:
    • Molecular Formula:
    • C20H28O4
    • Molecular Weight:
    • 332.4 g/mol
    Description
    Capsiconiate is a natural product found in Capsicum baccatum, Capsicum annuum, and Capsicum annuum var. annuum with data available.
  • TC-C 14G
    • Cat. No.:
    • B1662361
    • CAS No.:
    • Molecular Formula:
    • C24H17Cl2F2NO4
    • Molecular Weight:
    • 492.3 g/mol
    Description
    Potent, high affinity CB1 receptor inverse agonist (EC50 = 11 nM in cAMP assay;  Ki = 4 nM). Demonstrates high efficacy in a hypothermia assay (ID50 = 5 mg/kg) in vivo.
  • Nezukone
    • Cat. No.:
    • B1663812
    • CAS No.:
    • Molecular Formula:
    • C10H12O
    • Molecular Weight:
    • 148.20 g/mol
    Description
    2,4,6-Cycloheptatrien-1-one, 4-isopropyl- is a natural product found in Alpinia zerumbet and Etlingera elatior with data available.
  • U-73122
    • Cat. No.:
    • B1663579
    • CAS No.:
    • 112648-68-7
    • Molecular Formula:
    • C29H40N2O3
    • Molecular Weight:
    • 464.6 g/mol
    Description
    U-73122 is an aza-steroid that is 3-O-methyl-17beta-estradiol in which the 17beta-hydroxy group is replaced by a 6-(maleimid-1-yl)hexylamino group. An inibitor of phospholipase C. It has a role as an EC 3.1.4.11...
  • 5-[2-(1H-imidazol-5-yl)ethyl]-1H-imidazole
    • Cat. No.:
    • B1663353
    • CAS No.:
    • 147596-31-4
    • Molecular Formula:
    • C8H10N4
    • Molecular Weight:
    • 162.19 g/mol
    Description
    Highly potent and selective activator of isozymes CA-VA and CA-VII;  High Quality Biochemicals for Research Uses
  • (+/-)-Propionylcarnitine chloride
    • Cat. No.:
    • B1662241
    • CAS No.:
    • 18828-58-5
    • Molecular Formula:
    • C10H20ClNO4
    • Molecular Weight:
    • 253.72 g/mol
    Description
    Naturally occuring homolog of acetylcarnitine chloride. Essential for mitochondrial fatty acid transport and high-energy phosphate exchange.
    Homolog of acetylcarnitine chloride. Acylcarnitines are important i...
  • ZM323881
    • Cat. No.:
    • B1662502
    • CAS No.:
    • 193001-14-8
    • Molecular Formula:
    • C22H18FN3O2
    • Molecular Weight:
    • 375.4 g/mol
    Description
    ZM 323881 is a member of the class of quinazolines carrying 2-fluoro-4-methyl-5-hydroxyanilino and benzyloxy substituents at positions 4 and 7 respectively. It has a role as a vascular endothelial growth factor ...
  • Parecoxib sodium
    • Cat. No.:
    • B1663651
    • CAS No.:
    • 198470-85-8
    • Molecular Formula:
    • C19H18N2NaO4S
    • Molecular Weight:
    • 393.4 g/mol
    Description
    Parecoxib Sodium is a water-soluble, injectable sodium salt form of parecoxib, an amide prodrug of the cyclooxygenase II (COX-2) selective, non-steroidal anti-inflammatory drug (NSAID) valdecoxib, with anti-infl...
  • 1-(2,3-Dichlorophenyl)ethanamine hydrochloride
    • Cat. No.:
    • B1662631
    • CAS No.:
    • 39959-66-5
    • Molecular Formula:
    • C8H10Cl3N
    • Molecular Weight:
    • 226.5 g/mol
    Description
    High affinity inhibitor of phenylethanolamine-N-methyltransferase (PNMT) (Ki = 0.09 μM in vitro). Suppresses the release of growth hormone in an in vivo rat model.
  • 2-(Diaminomethylideneamino)ethylsulfanylmethanimidamide
    • Cat. No.:
    • B1662428
    • CAS No.:
    • 98021-17-1
    • Molecular Formula:
    • C4H11N5S
    • Molecular Weight:
    • 161.23 g/mol
    Description
    Potent histamine H4 receptor full agonist;  High Quality Biochemicals for Research Uses